5-Chloro-2-Cyano-3-Nitropyridine

Specification

• CAS No.: 181123-11-5
• Molecular Formula: C6H2ClN3O2
• Molecular Weight: 183.55 g/mol
• IUPAC Name: 5-chloro-3-nitropyridine-2-carbonitrile
• Standard InChI: InChI=1S/C6H2ClN3O2/c7-4-1-6(10(11)12)5(2-8)9-3-4/h1,3H
• Standard InChI Key: UFTRTPYMNGYVGO-UHFFFAOYSA-N
• SMILES: C1=C(C=NC(=C1[N+](=O)[O-])C#N)Cl
• Canonical SMILES: C1=C(C=NC(=C1[N+](=O)[O-])C#N)Cl

Introduction

Chemical Identity and Structure

5-Chloro-2-cyano-3-nitropyridine is a substituted pyridine derivative characterized by three distinct functional groups attached to the pyridine ring. The compound contains a chlorine atom at the 5-position, a cyano group at the 2-position, and a nitro group at the 3-position. This specific arrangement of functional groups contributes to the compound's chemical behavior and potential applications in various fields.
The compound is formally identified by several key parameters:

Basic Identifiers

Parameter	Value
CAS Number	181123-11-5
Molecular Formula	C₆H₂ClN₃O₂
Molecular Weight	183.55 g/mol
InChI	InChI=1S/C6H2ClN3O2/c7-4-1-6(10(11)12)5(2-8)9-3-4/h1,3H
The compound is also known by several synonyms in chemical databases and commercial catalogs:

• 5-Chloro-3-nitro-2-pyridinecarbonitrile

• 5-Chloro-3-nitropyridine-2-carbonitrile

• 2-Pyridinecarbonitrile, 5-Chloro-3-Nitro-

• 5-Chloro-3-nitropicolinonitrile

Structural Features

The structural arrangement of 5-Chloro-2-cyano-3-nitropyridine includes:

• A pyridine core (six-membered heterocyclic ring with nitrogen)

• A chlorine atom at position 5, which enhances lipophilicity

• A cyano group (C≡N) at position 2, contributing to its reactivity

• A nitro group (NO₂) at position 3, which can serve as a site for further chemical modifications
  This combination of electron-withdrawing groups creates a molecule with distinct electronic properties that influence its chemical behavior and potential applications.

Physical and Chemical Properties

5-Chloro-2-cyano-3-nitropyridine possesses several distinctive physical and chemical properties that are relevant to its handling, storage, and applications in chemical synthesis.

Physical Properties

The compound typically appears as a yellow solid at room temperature. Its physical characteristics include:

Property	Value	Notes
Physical State	Solid	At room temperature
Color	Yellow	Visual appearance
Density	1.57 g/cm³	Reported value
Boiling Point	329.5 ± 42.0 °C	Predicted value
pKa	-6 ± 0.20	Predicted value

Chemical Reactivity

The chemical reactivity of 5-Chloro-2-cyano-3-nitropyridine is largely determined by its three functional groups:

• The cyano group (C≡N) at position 2 is highly reactive and can participate in various transformations including hydrolysis, reduction, and nucleophilic addition reactions.

• The nitro group (NO₂) at position 3 serves as an electron-withdrawing group that activates the pyridine ring toward nucleophilic substitution reactions. This group can also be reduced to an amino group under appropriate conditions.

• The chlorine atom at position 5 is susceptible to nucleophilic aromatic substitution reactions, making this compound valuable as a building block in organic synthesis.
  These reactive sites make 5-Chloro-2-cyano-3-nitropyridine a versatile intermediate in the synthesis of more complex molecules, particularly those with pharmaceutical or agrochemical applications.

Synthesis and Related Compounds

Related Compounds

Several structurally related compounds have been identified:

• 5-Bromo-3-nitropyridine-2-carbonitrile (CAS: 573675-25-9): A bromo analog of the target compound with similar chemical properties.

• 6-Chloro-3-nitropyridine-2-carbonitrile (CAS: 93683-65-9): A positional isomer with the chlorine atom at position 6 instead of position 5.
  These related compounds often share similar chemical properties and applications, with minor differences in reactivity based on the position of the functional groups.

Hazard Statement	Code	Description	Prevalence
H302	Acute Toxicity, Oral	Harmful if swallowed	100%
H312	Acute Toxicity, Dermal	Harmful in contact with skin	50%
H315	Skin Corrosion/Irritation	Causes skin irritation	100%
H319	Eye Damage/Irritation	Causes serious eye irritation	100%
H332	Acute Toxicity, Inhalation	Harmful if inhaled	50%
H335	STOT SE	May cause respiratory irritation	100%
The compound is typically labeled with the "Warning" signal word on safety data sheets.

Precautionary Measures

Based on the hazard profile, several precautionary measures (P-codes) are recommended when handling 5-Chloro-2-cyano-3-nitropyridine:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray

• P264: Wash hands thoroughly after handling

• P271: Use only outdoors or in a well-ventilated area

• P280: Wear protective gloves/protective clothing/eye protection/face protection

• P302+P352: IF ON SKIN: Wash with plenty of water

• P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

Supplier	Quantity	Price
CymitQuimica	1g	€21.00 - €37.00
CymitQuimica	5g	€36.00
CymitQuimica	10g	€52.00
CymitQuimica	25g	€85.00 - €95.00
CymitQuimica	100g	€209.00 - €293.00
CymitQuimica	500g	€1,284.00
Abound	1g	$14.00
Abound	5g	$21.00
Abound	25g	$55.00
Abound	100g	$227.00
This pricing information is based on available data from the search results and may vary over time.